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Cat. No.: B1663202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZSET-845 is a novel azaindolizinone derivative that has demonstrated potential as a cognitive

enhancer. It functions as an activator of choline acetyltransferase (ChAT), the enzyme

responsible for the synthesis of the neurotransmitter acetylcholine (ACh). Deficits in cholinergic

neurotransmission are a well-established hallmark of Alzheimer's disease (AD) and other

cognitive disorders. By enhancing ChAT activity, ZSET-845 increases the production of ACh,

which may ameliorate cognitive impairments associated with cholinergic dysfunction. These

application notes provide an overview of ZSET-845 and detailed protocols for its use as a

research tool in preclinical studies.

Mechanism of Action
ZSET-845 directly or indirectly enhances the enzymatic activity of choline acetyltransferase

(ChAT).[1] This leads to an increased synthesis of acetylcholine (ACh) from its precursors,

choline and acetyl-CoA, within cholinergic neurons. The elevated levels of ACh in the synaptic

cleft enhance cholinergic signaling, which is crucial for learning, memory, and other cognitive

processes.

Data Presentation
The following tables summarize the available quantitative data on the effects of ZSET-845.
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Table 1: In Vivo Efficacy of ZSET-845 on Choline Acetyltransferase (ChAT) Activity in Rats

Brain Region
Treatment
Group

Dose (mg/kg,
p.o.)

Change in
ChAT Activity

Reference

Hippocampus ZSET-845 1

Ameliorated Aβ-

induced

decrease

[2]

Hippocampus ZSET-845 10

Ameliorated Aβ-

induced

decrease

[2]

Medial Septum ZSET-845 1

Ameliorated Aβ-

induced

decrease

[2]

Medial Septum ZSET-845 10

Ameliorated Aβ-

induced

decrease

[2]

Basal Forebrain ZSET-845 1
Enhanced ChAT

activity
[2]

Basal Forebrain ZSET-845 10
Enhanced ChAT

activity
[2]

Note: IC50/EC50 values for ZSET-845 on choline acetyltransferase activation are not readily

available in the public domain based on current literature searches.

Table 2: In Vivo Behavioral Effects of ZSET-845 in a Rat Model of Amnesia
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Behavioral
Test

Treatment
Group

Dose (mg/kg,
p.o.)

Outcome Reference

Passive

Avoidance Task
ZSET-845 1

Ameliorated Aβ-

induced learning

impairment

[2]

Passive

Avoidance Task
ZSET-845 10

Ameliorated Aβ-

induced learning

impairment

[2]

Signaling Pathway
The following diagram illustrates the proposed mechanism of action for ZSET-845 within the

cholinergic signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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